N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-5-chlorothiophene-2-sulfonamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-5-chlorothiophene-2-sulfonamide
• InChI: InChI=1S/C12H17ClN6O2S2/c1-18(2)11-15-9(16-12(17-11)19(3)4)7-14-23(20,21)10-6-5-8(13)22-10/h5-6,14H,7H2,1-4H3
• InChI Key: LEIILZFBFBWGGH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNS(=O)(=O)C2=CC=C(S2)Cl)N(C)C
• Molecular Formula: C12H17ClN6O2S2
• Molecular Weight: 376.9 g/mol
• CAS No.: 2034419-22-0

Description

The compound “N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-5-chlorothiophene-2-sulfonamide” is a complex organic molecule. It contains a triazine ring which is a six-membered ring with three nitrogen atoms and three carbon atoms. It also contains a thiophene ring which is a five-membered ring with four carbon atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazine and thiophene rings would likely contribute to the compound’s stability and possibly its reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on its exact structure and the conditions under which it is stored or used. The presence of the amine groups and the sulfur atom might make it reactive towards certain reagents.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen and sulfur atoms might influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological systems.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be studied further to better understand its reactivity, stability, and possible uses.